Cas no 346725-92-6 (1-(4-chlorobenzenesulfonyl)-4-(2,3-dimethylphenyl)piperazine)

• Product Name: 1-(4-chlorobenzenesulfonyl)-4-(2,3-dimethylphenyl)piperazine
• CAS No: 346725-92-6
• MF: C₁₈H₂₁ClN₂O₂S
• MW: 364.889542341232
• CID: 3088963
• PubChem ID: 1220796
• Update Time: 2025-08-02

1-(4-chlorobenzenesulfonyl)-4-(2,3-dimethylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(4-chlorophenyl)sulfonyl]-4-(2,3-dimethylphenyl)piperazine
• 1-(4-chlorobenzenesulfonyl)-4-(2,3-dimethylphenyl)piperazine
• 1-((4-chlorophenyl)sulfonyl)-4-(2,3-dimethylphenyl)piperazine
• VU0489203-1
• HMS3428B10
• SR-01000476527-1
• SR-01000476527
• F1406-0006
• 1-(4-chlorophenyl)sulfonyl-4-(2,3-dimethylphenyl)piperazine
• AKOS001644125
• STK014987
• 346725-92-6
• Oprea1_508801
• SCHEMBL5309988
• AK-968/12097110

• Inchi： 1S/C18H21ClN2O2S/c1-14-4-3-5-18(15(14)2)20-10-12-21(13-11-20)24(22,23)17-8-6-16(19)7-9-17/h3-9H,10-13H2,1-2H3
• InChI Key： VSYAXDIQLBTGCH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1CCN(C2C=CC=C(C)C=2C)CC1)(=O)=O

Computed Properties

• Exact Mass: 364.1012268Da
• Monoisotopic Mass: 364.1012268Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 49Ų

Additional information on 1-(4-chlorobenzenesulfonyl)-4-(2,3-dimethylphenyl)piperazine

Comprehensive Overview of 1-(4-chlorobenzenesulfonyl)-4-(2,3-dimethylphenyl)piperazine (CAS No. 346725-92-6)

1-(4-chlorobenzenesulfonyl)-4-(2,3-dimethylphenyl)piperazine, with the CAS number 346725-92-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the piperazine derivatives family, known for their versatile applications in drug discovery and development. The presence of both chlorobenzenesulfonyl and dimethylphenyl groups in its structure makes it a unique candidate for studying receptor interactions and enzyme inhibition.

In recent years, the demand for piperazine-based compounds has surged due to their potential in addressing neurological and metabolic disorders. Researchers are particularly interested in how 1-(4-chlorobenzenesulfonyl)-4-(2,3-dimethylphenyl)piperazine interacts with serotonin and dopamine receptors, which are critical targets for treating conditions like anxiety and depression. This aligns with the growing public interest in mental health therapeutics and neuropharmacology, as evidenced by frequent searches for "new anxiety treatments" and "dopamine receptor modulators."

The synthesis of CAS 346725-92-6 involves multi-step organic reactions, including sulfonylation and aromatic substitution. Its molecular stability and bioavailability have been subjects of extensive studies, especially in the context of drug delivery systems. With the rise of personalized medicine, this compound's potential for customization to individual patient needs has become a hot topic. Searches for "tailored drug formulations" and "advanced pharmaceutical intermediates" reflect this trend.

Another area where 1-(4-chlorobenzenesulfonyl)-4-(2,3-dimethylphenyl)piperazine shows promise is in cancer research. Preliminary studies suggest its ability to modulate cell signaling pathways, making it a candidate for targeted therapy. This resonates with the public's increasing focus on "cancer drug breakthroughs" and "non-toxic chemotherapy alternatives." The compound's selective binding properties could pave the way for fewer side effects compared to traditional treatments.

From an industrial perspective, CAS 346725-92-6 is valued for its role as a high-purity intermediate in the synthesis of more complex molecules. Its chemical reactivity and solubility profile make it suitable for scalable production, addressing the pharmaceutical industry's need for cost-effective synthesis. Queries like "bulk pharmaceutical intermediates" and "green chemistry in drug manufacturing" highlight the market's interest in sustainable and efficient processes.

In conclusion, 1-(4-chlorobenzenesulfonyl)-4-(2,3-dimethylphenyl)piperazine (CAS No. 346725-92-6) represents a multifaceted compound with broad applications in modern medicine and industrial chemistry. Its relevance to neurological health, cancer treatment, and drug development ensures its continued prominence in scientific discourse. As research advances, this compound may unlock new therapeutic avenues, aligning with global health priorities and technological advancements.